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Compound of Interest

Compound Name: AM-211 sodium

CAS No.: 1263077-74-2

Cat. No.: B605371 Get Quote

Technical Bulletin: AM-211 Sodium Storage &
Handling
Compound ID: AM-211 Sodium (CAS 1263077-74-2) Classification: Selective DP2 (CRTH2)

Antagonist Molecular Weight: 522.5 g/mol

Core Storage Directives (The Thermodynamics of
Stability)
The sodium salt form of AM-211 confers improved aqueous solubility compared to the free

acid, but this ionic nature introduces hygroscopicity. The primary threat to long-term stability is

not just thermal degradation, but moisture-induced hydrolysis and protonation reversion.

Long-Term Preservation Protocol
To maximize shelf-life (2+ years), adhere to this self-validating storage system:
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State Temperature Atmosphere Container Type Critical Action

Lyophilized Solid -20°C (Preferred)
Inert Gas

(Argon/N2)

Amber Glass Vial

(Teflon-lined cap)

Desiccate: Store

inside a

secondary

container with

active silica gel

or molecular

sieves.

Stock Solution

(DMSO)
-80°C

Inert Gas

Overlay

Polypropylene

Cryovial

Aliquot: Single-

use volumes to

prevent freeze-

thaw

crystallization

cycles.

Working Solution

(Aqueous)
+4°C Ambient Eppendorf/Glass

Immediate Use:

Unstable >24

hours due to

potential pH-

driven

precipitation.

The "Equilibration Rule" (Crucial Step)
Never open a cold vial of AM-211 Sodium immediately upon removal from the freezer.

Mechanism: The temperature differential causes immediate condensation of atmospheric

moisture onto the hygroscopic salt. This moisture initiates hydrolysis and can cause the

powder to become "gummy," making accurate weighing impossible.

Protocol: Allow the vial to sit at room temperature (inside its desiccated secondary container)

for 30–45 minutes before breaking the seal.

Reconstitution & Solubility Intelligence

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b605371?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605371?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


AM-211 Sodium is an amphiphilic salt. While the sodium ion aids dissolution, the core

structure (biphenyl backbone) remains highly lipophilic.

Solvent Selection Matrix
Primary Solvent:DMSO (Dimethyl Sulfoxide).

Target Concentration: Up to 20–50 mg/mL.

Why: DMSO solvates the lipophilic core while accommodating the ionic charge.

Secondary Solvent:Ethanol.

Note: Lower solubility limit than DMSO; use only if DMSO is contraindicated for your

assay.

Aqueous Buffers (PBS/Saline):

Direct Dissolution:NOT RECOMMENDED.

Protocol: Dissolve in DMSO first, then dilute into the buffer.

The "pH Trap" (Troubleshooting Precipitation)
Users often report precipitation when adding the stock solution to cell culture media.

Cause: AM-211 Sodium is the salt of a weak acid. Cell culture media (pH 7.2–7.4) can

protonate the carboxylate group, converting the soluble salt back into the insoluble free acid

(AM-211).[1]

Prevention:

Keep the final DMSO concentration < 0.1% to avoid cytotoxicity, but high enough to

maintain solubility.

If using high concentrations (>10 µM), use a carrier molecule like BSA (Bovine Serum

Albumin) or Cyclodextrin in the media to sequester the lipophilic tail and prevent

precipitation.
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Mechanism of Action & Experimental Logic[2]
Understanding the pathway is essential for designing controls. AM-211 functions by

competitively blocking the DP2 (CRTH2) receptor, preventing PGD2-mediated chemotaxis and

cytokine release.

Signaling Pathway Visualization
The following diagram illustrates the intervention point of AM-211 within the G-protein coupled

receptor pathway.

PGD2 (Ligand)

DP2 / CRTH2
(Receptor)

Activates

AM-211 Sodium
(Antagonist)

Blocks Binding

Gi/o Protein
Dissociation

Signaling

Adenylyl Cyclase

Inhibits

Intracellular Ca2+
Flux

Increases

cAMP Levels

Decreases

Chemotaxis &
Th2 Cytokine Release

Triggers

Click to download full resolution via product page

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b605371?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605371?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: Pharmacological intervention of AM-211 Sodium.[2] The compound competitively

antagonizes the DP2 receptor, preventing Gi/o-mediated calcium flux and downstream

inflammatory responses.

Troubleshooting Guide (FAQ)
Q1: My stock solution in DMSO has turned from clear to slightly yellow. Is it still good?

Diagnosis: This indicates mild oxidative degradation. The biphenyl core is susceptible to

oxidation over time, especially if the headspace in the vial was air instead of nitrogen.

Action: Check the absorbance spectra. If the shift is minor, it may still be usable for

qualitative assays. For quantitative IC50 determination, discard and prepare fresh stock.

Q2: I see a fine white precipitate immediately after adding AM-211 stock to my PBS buffer.

Diagnosis: "Salting out" or pH-driven protonation. You likely exceeded the solubility limit of

the free acid form at neutral pH.

Solution:

Vortex immediately upon addition.

Warm the buffer to 37°C before adding the stock.

Ensure your DMSO stock concentration is high enough that you are adding a very small

volume (e.g., 1:1000 dilution) to minimize solvent shock.

Q3: Can I store the sodium salt in aqueous solution at -20°C?

Diagnosis: High Risk.

Action:No. Freeze-thaw cycles in aqueous buffers (especially phosphate buffers) cause

significant pH shifts during the freezing process (eutectic crystallization), which can

irreversibly precipitate the compound or hydrolyze the salt. Always store as a DMSO stock or

lyophilized powder.

Q4: How do I verify the integrity of the compound without HPLC?
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Field Test: TLC (Thin Layer Chromatography) can provide a quick check.

Mobile Phase: Dichloromethane:Methanol (9:1).

Visualization: UV light (254 nm).

Result: You should see a single distinct spot. Smearing or multiple spots indicates

hydrolysis or oxidation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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